Cas no 1751-24-2 (Methyl 5-methoxybenzofuran-2-carboxylate)

• Product Name: Methyl 5-methoxybenzofuran-2-carboxylate
• CAS No: 1751-24-2
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1084833
• PubChem ID: 14916651
• Update Time: 2025-11-02

Methyl 5-methoxybenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxybenzofuran-2-carboxylate
• Methyl 5-methoxy-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 5-methoxy-, methyl ester
• 5-Methoxybenzofuran-2-carbonsaeure-methylester
• 5-methoxybenzofuran-2-carboxylic acid methyl ester
• 5-methoxy-benzofuran-2-carboxylic acid methyl ester
• 5-Methoxy-benzofuran-carbonsaeure-(2)-methylester
• AG-E-24722
• AGN-PC-003013
• CTK0E3972
• methyl 5-methoxy-2-benzofurancarboxylate
• SureCN446971
• SCHEMBL446971
• DTXSID70565358
• BAA75124
• METHYL5-METHOXYBENZOFURAN-2-CARBOXYLATE
• DB-125322
• EN300-784960
• MFCD11975069
• Methyl 5-methoxy-1-benzo[b]furan-2-carboxylate
• IIYBASHGWDCRPV-UHFFFAOYSA-N
• 1751-24-2

• MDL： MFCD11975069
• Inchi： 1S/C11H10O4/c1-13-8-3-4-9-7(5-8)6-10(15-9)11(12)14-2/h3-6H,1-2H3
• InChI Key： IIYBASHGWDCRPV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 5-methoxybenzofuran-2-carboxylate

Exploring the Versatile Applications and Properties of Methyl 5-methoxybenzofuran-2-carboxylate (CAS No. 1751-24-2)

Methyl 5-methoxybenzofuran-2-carboxylate (CAS No. 1751-24-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This benzofuran derivative is characterized by its unique molecular structure, which combines a methoxy group and a methyl ester functional group. Its versatility and potential applications make it a subject of ongoing research and commercial interest.

The compound's molecular formula, C₁₁H₁₀O₄, reflects its relatively simple yet highly functionalized structure. Researchers often refer to it as 5-methoxybenzofuran-2-carboxylic acid methyl ester or simply methyl 5-MeO-BFC. Its synthesis typically involves the esterification of 5-methoxybenzofuran-2-carboxylic acid, a process that has been optimized for both laboratory and industrial-scale production.

One of the most intriguing aspects of Methyl 5-methoxybenzofuran-2-carboxylate is its role as a key intermediate in pharmaceutical development. Recent studies have explored its potential in creating novel anti-inflammatory agents and central nervous system (CNS) active compounds. The benzofuran core of this molecule is particularly valuable in drug design due to its ability to interact with various biological targets while maintaining good metabolic stability.

In material science, this compound has shown promise in the development of organic electronic materials. The conjugated system of the benzofuran ring, combined with the electron-donating methoxy group, makes it an interesting candidate for organic semiconductors and light-emitting materials. Researchers are particularly interested in how modifications to its structure might enhance these electronic properties.

The agrochemical industry has also taken notice of Methyl 5-methoxybenzofuran-2-carboxylate. Its structural features make it a potential precursor for developing new plant growth regulators and eco-friendly pesticides. The compound's relatively low environmental persistence compared to traditional agrochemicals makes it an attractive option for sustainable agriculture solutions.

From a synthetic chemistry perspective, CAS 1751-24-2 serves as a valuable building block for more complex molecules. Its methyl ester group can be easily hydrolyzed or transformed into other functional groups, while the methoxy substituent offers opportunities for further derivatization. This flexibility has led to its use in the synthesis of various heterocyclic compounds with potential biological activity.

Recent advancements in analytical techniques have allowed for more precise characterization of Methyl 5-methoxybenzofuran-2-carboxylate. Modern spectroscopic methods including NMR, IR, and mass spectrometry have provided detailed insights into its molecular structure and purity. These analytical capabilities are crucial for quality control in both research and industrial applications.

The commercial availability of Methyl 5-methoxybenzofuran-2-carboxylate has increased in recent years, with several specialty chemical suppliers offering it in various quantities. The global market for benzofuran derivatives like this one is expected to grow significantly, driven by demand from the pharmaceutical and materials sectors. Pricing trends indicate stable availability, though fluctuations can occur based on raw material costs.

Storage and handling of CAS 1751-24-2 require standard laboratory precautions. The compound should be kept in a cool, dry environment away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical in powder form.

Future research directions for Methyl 5-methoxybenzofuran-2-carboxylate include exploring its potential in green chemistry applications and biocatalysis. There's growing interest in developing more sustainable synthetic routes to this and related benzofuran compounds, potentially using enzymatic methods or renewable starting materials.

For researchers considering working with this compound, it's important to note that while 5-methoxybenzofuran derivatives generally show good stability, they can be sensitive to strong acids and bases. The methyl ester group in particular may undergo hydrolysis under strongly acidic or basic conditions, which can be either an advantage or limitation depending on the intended application.

The intellectual property landscape surrounding Methyl 5-methoxybenzofuran-2-carboxylate includes several patents describing its synthesis and applications, particularly in medicinal chemistry. However, the basic compound itself is not patent-protected, making it accessible for research and development purposes across various industries.

As analytical techniques continue to advance, we can expect to see more detailed studies on the physicochemical properties of CAS 1751-24-2, including its solubility profile in various solvents, crystalline forms, and thermal stability characteristics. These data will be valuable for optimizing its use in different applications.

In conclusion, Methyl 5-methoxybenzofuran-2-carboxylate represents an important member of the benzofuran chemical family with diverse potential applications. Its unique combination of structural features makes it valuable for pharmaceutical research, materials science, and agrochemical development. As research continues to uncover new properties and applications for this compound, its importance in specialized chemical markets is likely to grow.